Cas no 500578-21-2 (5-Ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-Ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 500578-21-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1020637
• Update Time: 2023-08-02

5-Ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-ethyl-1,2-dihydro-2-oxo-(9CI)
• 5-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• NSC135822
• 5-Ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C8H8N2O/c1-2-6-3-7(4-9)8(11)10-5-6/h3,5H,2H2,1H3,(H,10,11)
• InChI Key： HXGXLPGGAVKYBY-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=CN1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 52.9